Cas no 120362-35-8 (120362-35-8)

• Product Name: 120362-35-8
• CAS No: 120362-35-8
• MF: C₁₂H₂₂N₃O₆P
• MW: 335.293344020844
• CID: 2891197
• Update Time: 2025-07-21

120362-35-8 Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[[(1S)-2-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1-(hydroxymethyl)ethoxy]methyl]-, diethyl ester
• 120362-35-8

• Inchi： 1S/C12H22N3O6P/c1-3-20-22(18,21-4-2)9-19-10(8-16)7-15-6-5-11(13)14-12(15)17/h5-6,10,16H,3-4,7-9H2,1-2H3,(H2,13,14,17)/t10-/m0/s1
• InChI Key： YVPCDRWJLDHTRU-JTQLQIEISA-N
• SMILES： P(CO[C@H](CO)CN1C(=O)N=C(N)C=C1)(=O)(OCC)OCC

Additional information on 120362-35-8

Compound Introduction for CAS No 120362-35-8

The compound identified by CAS No 120362-35-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, often referred to by its numerical identifier, has been the subject of extensive studies due to its unique structural properties and potential applications in drug development. The chemical formula and molecular structure of this compound contribute to its distinctive reactivity and interaction with biological systems, making it a valuable candidate for further exploration.

Recent advancements in the study of CAS No 120362-35-8 have highlighted its role in modulating cellular pathways and biochemical processes. Researchers have observed that this compound exhibits promising effects in preclinical models, particularly in the context of inflammation and immune response modulation. The molecular mechanisms underlying these effects suggest that CAS No 120362-35-8 could be a key player in the development of novel therapeutic strategies.

In the realm of drug discovery, the compound has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural features make it a versatile building block for chemists and pharmacologists, enabling the creation of derivatives with enhanced pharmacological properties. The synthesis pathways for CAS No 120362-35-8 have been optimized to ensure high yield and purity, facilitating its use in both academic and industrial research settings.

One of the most intriguing aspects of CAS No 120362-35-8 is its interaction with enzymes and receptors within biological systems. Studies have demonstrated that this compound can bind to specific targets, leading to altered cellular functions. These findings are particularly relevant in the context of diseases where enzyme activity or receptor binding plays a critical role. The ability to modulate these interactions opens up new avenues for therapeutic intervention.

The pharmacokinetic profile of CAS No 120362-35-8 has also been thoroughly examined. Researchers have assessed its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. These studies have provided valuable insights into the compound's bioavailability and potential side effects, which are essential factors in drug development. The data collected will inform future dosing regimens and formulation strategies.

Furthermore, the safety profile of CAS No 120362-35-8 has been evaluated through rigorous toxicological studies. These investigations have focused on determining the compound's toxicity at various doses and exposure durations. The results have been instrumental in establishing safe handling protocols and dosage guidelines for researchers working with this compound. Such safety assessments are crucial for ensuring that laboratory and clinical studies can proceed without compromising participant or researcher well-being.

The synthetic pathways for CAS No 120362-35-8 have been refined to enhance efficiency and sustainability. Modern synthetic techniques, including catalytic processes and green chemistry principles, have been employed to minimize waste and energy consumption. These advancements not only improve the practicality of producing CAS No 120362-35-8 but also align with global efforts to promote environmentally responsible chemical synthesis.

In conclusion, CAS No 120362-35-8 represents a significant advancement in pharmaceutical research due to its unique chemical properties and potential therapeutic applications. The ongoing studies into its mechanisms of action, pharmacokinetic behavior, and safety profile continue to expand our understanding of this compound's capabilities. As research progresses, it is anticipated that CAS No 120362-35-8 will play an increasingly important role in the development of novel treatments for various diseases.